Cas no 1805936-36-0 (2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride
• CAS No: 1805936-36-0
• MF: C₇H₂BrClF₂N₂O₃
• MW: 315.456186771393
• CID: 4863278
• Update Time: 2025-06-08

2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride

• Inchi： 1S/C7H2BrClF2N2O3/c8-5-3(13(15)16)1-2(6(9)14)4(12-5)7(10)11/h1,7H
• InChI Key： ICQKSVWIRWSERB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)Cl)C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 75.8

Additional information on 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride

Introduction to 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride (CAS No. 1805936-36-0)

2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805936-36-0, is a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a bromine atom, a difluoromethyl group, and a nitro group on a pyridine core, make it an invaluable building block for medicinal chemists and synthetic organic chemists alike.

The bromine substituent at the 2-position of the pyridine ring provides a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. Additionally, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates, making this compound particularly attractive for drug discovery programs.

The nitro group at the 3-position of the pyridine ring can be further modified to introduce other functional groups through reduction to an amine or diazotization followed by coupling reactions. This flexibility allows for the rapid exploration of structural diversity during lead optimization campaigns. Furthermore, the carbonyl chloride functionality at the 5-position of the pyridine ring makes this compound a potent electrophile, enabling its use in condensation reactions with nucleophiles to form amides or other heterocyclic systems.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride in constructing complex scaffolds found in natural products and drug candidates. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ability to introduce fluorinated and brominated moieties into these scaffolds has been shown to improve pharmacokinetic properties, such as bioavailability and selectivity.

In addition to its pharmaceutical applications, this compound has found utility in agrochemical research. The incorporation of fluorinated and brominated atoms into agrochemicals often enhances their efficacy against pests and pathogens while reducing environmental impact. Researchers have leveraged the reactivity of 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride to develop novel herbicides and fungicides that exhibit improved performance compared to existing commercial products.

The synthesis of 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation, nitration, and introduction of the difluoromethyl group via cross-coupling or other fluorination methods. The final step involves generating the carbonyl chloride functionality through reaction with thionyl chloride or phosphorus pentachloride under controlled conditions.

One notable application of this compound is in the synthesis of protease inhibitors, which are essential in treating various diseases including HIV/AIDS and cancer. The structural features of 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride allow for the introduction of bulky side chains that can interact with specific pockets on protease enzymes, thereby inhibiting their activity. Such inhibitors have shown promise in preclinical studies as potential therapeutics.

The growing interest in fluorinated heterocycles has further propelled research into compounds like 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride. Fluorochemistry has emerged as a key discipline in medicinal chemistry due to the unique properties of fluorine atoms, which can significantly influence drug metabolism and pharmacodynamics. The ability to precisely incorporate fluorinated moieties into drug candidates has led to several FDA-approved drugs that incorporate fluorine atoms at critical positions within their molecular structure.

Future directions in the study of 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride may involve exploring its role in developing treatments for neurological disorders. Recent studies have suggested that certain pyridine derivatives can modulate neurotransmitter systems, making them potential candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The reactivity and functionalization capabilities of this compound make it an ideal candidate for further investigation in this area.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-nitropyridine-5-carbonyl chloride (CAS No. 1805936-36-0) is a multifaceted intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.